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Compound of Interest

Compound Name: Prevasore

Cat. No.: B1179568

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the formulation and inactive
ingredients of Prevasore, a topical gel intended for lip care. Marketed as a medical device
without a designated pharmacological active ingredient, its efficacy is derived from the
synergistic action of its constituent excipients. This document elucidates the functional roles of
these components, presents plausible quantitative ranges based on typical formulation
practices, and outlines potential experimental protocols for characterization.

Core Formulation Strategy

Prevasore's formulation strategy centers on creating a protective, hydrating, and soothing
barrier on the lips. The gel leverages a combination of occlusive agents, humectants, gelling
agents, and skin-conditioning ingredients to achieve this effect. The primary mechanism of
action is the formation of a semi-occlusive film that reduces transepidermal water loss (TEWL)
while actively drawing moisture to the stratum corneum of the lips.

Quantitative Formulation

While the precise quantitative formulation of Prevasore is proprietary, the following table
summarizes the functions of its inactive ingredients and provides estimated concentration
ranges based on typical use levels in topical and cosmetic formulations.
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Ingredient

Function

Estimated Concentration
(% wiw)

Purified Water

Solvent/Vehicle

Q.S. (Quantum Sufficit)

White Soft Paraffin Occlusive, Emollient 1-30%
Glycerol Humectant, Emollient 1-10%[1]
Carbomer Gelling Agent, Thickener 0.1-2.0%[2][3][4][5][6]
Neutralizing Agent (pH
Trolamine ) 9Agent (p 0.1-1.0%
adjuster)
) ) o Skin-Conditioning, Anti-
Liquorice Liquid Extract ) 0.1-2.0%
inflammatory
o ] Skin-Conditioning, Anti-
Glycyrrhizinic Acid ) 0.1-1.0%
inflammatory
Copper PCA Skin-Conditioning, Astringent 0.05-0.5%
0.5-1.0%[7][8][9][10][11][12
Phenoxyethanol Preservative LB ON 2]
[13]
Sorbitan Laurate Emulsifier 0.1-5.0%[14][15][16][17][18]
Liguorice Flavouring Flavoring Agent <1.0%
Sodium Saccharin Sweetening Agent <0.2%
Citric Acid Anhydrous pH Adjuster/Buffering Agent < 0.5%
Sodium Citrate pH Adjuster/Buffering Agent <0.5%
Co-solvent, Penetration
Ethanol <5.0%

Enhancer

Inactive Ingredient Functional Analysis
Vehicle and Gelling Agents

o Purified Water: Serves as the primary solvent and vehicle for the water-soluble components
of the formulation.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.quora.com/What-is-the-use-of-glycerin-for-lips
https://carbomer.com/carbomer-940-essential-guide-to-uses-benefits-and-precautions/
https://ci.guide/polymers/carbomer
https://www.medicalnewstoday.com/articles/carbomer
https://www.pccarx.com/Blog/choosing-an-appropriate-gelling-agent-for-your-compounded-preparation
https://www.bocsci.com/blog/carbomer/
https://www.safecosmetics.org/chemicals/phenoxyethanol/
https://www.specialchem.com/cosmetics/inci-ingredients/phenoxyethanol
https://cosmileeurope.eu/inci/detail/11555/phenoxyethanol/
https://www.webmd.com/beauty/what-to-know-about-phenoxyethanol
https://health.ec.europa.eu/system/files/2021-08/sccs_o_195_0.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxyethanol
https://www.accio.com/plp/phenoxyethanol
https://www.atamanchemicals.com/sorbitan-laurate_u34257/
https://cosmileeurope.eu/inci/detail/15310/sorbitan-laurate/
https://ci.guide/organic-compounds/sorbitan-laurate
https://www.farmoganic.com/products/sorbitan-laurate
https://essentialsbycatalina.com/blog/peg-80-sorbitan-laurate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

White Soft Paraffin: A highly effective occlusive agent that forms a barrier on the skin's
surface, preventing moisture loss.[19][20][21][22] It also imparts emollient properties,
softening and smoothing the lips.[19][23]

Glycerol: A well-known humectant that attracts and retains moisture from the atmosphere
and deeper skin layers, thereby hydrating the lips.[1][24][25][26][27]

Carbomer: A high molecular weight polymer that forms a gel network upon neutralization,
providing the desired viscosity and texture to the product.[2][3][4][28][29]

Trolamine: An amine used to neutralize the acidic carbomer polymer, causing it to swell and
form a gel.[30][31][32][33][34] It acts as a pH adjuster to bring the formulation to a level that
is compatible with the skin.

Skin Conditioning and Soothing Agents

Liquorice Liquid Extract & Glycyrrhizinic Acid: Derived from the licorice root, these
ingredients are known for their anti-inflammatory and soothing properties.[35][36][37][38][39]
They can help to calm irritated and chapped lips. Glycyrrhizin, a key component, has been
shown to reduce redness and swelling.[38]

Copper PCA: This ingredient combines the benefits of copper and L-PCA (pyrrolidone
carboxylic acid). Copper is known for its astringent and antimicrobial properties, while PCA is
a natural moisturizing factor (NMF) that helps to hydrate the skin.[40][41][42][43][44] Copper
PCA can also support collagen synthesis and provide antioxidant protection.[41][42][43]

Preservatives and Stabilizers

Phenoxyethanol: A broad-spectrum preservative that is effective against bacteria, yeasts,
and mold, ensuring the microbiological stability of the product.[7][8][9][10][11][12][45]

Sorbitan Laurate: A non-ionic surfactant that functions as an emulsifier, helping to stabilize
the formulation and keep the oil and water phases from separating.[14][15][16][17][18]

Citric Acid Anhydrous & Sodium Citrate: These ingredients form a buffer system to maintain
the pH of the formulation within a desired range, ensuring product stability and skin
compatibility.
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Ethanol: Can act as a co-solvent and may enhance the penetration of other ingredients.

Experimental Protocols

The following are detailed methodologies for key experiments that would be relevant for the

characterization and quality control of a lip care product like Prevasore.

Viscosity and Rheological Profile

Objective: To determine the flow behavior and viscosity of the gel.

Methodology: A rotational viscometer or rheometer equipped with a cone-plate or parallel-
plate geometry would be used. The viscosity of the sample would be measured over a range
of shear rates (e.g., 0.1 to 100 s™1) at a controlled temperature (e.g., 25°C). A flow curve
(viscosity vs. shear rate) would be generated to characterize the shear-thinning nature of the
carbomer gel.

pH Measurement

Objective: To ensure the pH of the formulation is within a skin-compatible range.

Methodology: A calibrated pH meter with a surface electrode would be used. A small amount
of the Prevasore gel would be spread evenly on a flat surface, and the electrode would be
placed in direct contact with the sample. The pH would be recorded after the reading
stabilizes. Measurements would be taken in triplicate.

In Vitro Occlusivity Test (TEWL Reduction)

Objective: To quantify the ability of the formulation to prevent water loss.

Methodology: This test is typically performed using a device that measures transepidermal
water loss (TEWL). A standardized amount of the product would be applied to a semi-
permeable membrane (e.g., collagen or cellulose acetate) that is placed over a container of
water. The rate of water vapor loss through the membrane would be measured over time and
compared to an untreated control membrane. A lower TEWL value for the treated membrane
indicates higher occlusivity.

In Vivo Skin Hydration Study
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e Objective: To measure the moisturizing effect of the product on the skin.

» Methodology: A corneometer is a standard instrument for measuring skin surface hydration.
A baseline hydration level of the lips or volar forearm of human volunteers would be
measured. A standardized amount of Prevasore would then be applied. Hydration levels
would be measured at set time points (e.g., 1, 2, 4, and 8 hours) after application and
compared to the baseline and an untreated control site.

Visualizations
Prevasore's Mechanism of Action on the Lips

Prevasore Gel Application

Occlusives (White $oft Paraffin) Liquorice Extract, Copper PCA

Protective Barrier Formation Hurhectants (Glycerol)

Reduces TEWL Soothing and Conditioning

Moisture Retention

Click to download full resolution via product page

Caption: Logical workflow of Prevasore's barrier and hydration function.
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Experimental Workflow for Lip Care Product Efficacy
Testing

Efficacy Testing Protocol

Click to download full resolution via product page

Caption: A typical experimental workflow for in vivo efficacy testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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